Cas no 1261979-53-6 (3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid)

3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid is a specialized organic compound featuring a benzoic acid core substituted with a 3-methyl group and a 3-pyrrolidinylcarbonylphenyl moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and chemical research. The pyrrolidinylcarbonyl group enhances binding affinity in receptor studies, while the benzoic acid functionality offers versatility for further derivatization. Its well-defined molecular architecture supports applications in drug discovery, particularly as an intermediate for bioactive molecules. The compound’s stability and synthetic accessibility further contribute to its utility in medicinal chemistry and material science. Analytical methods confirm high purity, ensuring reproducibility in research applications.
3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid structure
1261979-53-6 structure
Product Name:3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid
CAS No:1261979-53-6
MF:C19H19NO3
MW:309.359065294266
MDL:MFCD18322737
CID:2767301
PubChem ID:53228556
Update Time:2025-10-29

3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%
    • DTXSID40692089
    • 2-Methyl-3'-(pyrrolidine-1-carbonyl)[1,1'-biphenyl]-4-carboxylic acid
    • 3-METHYL-4-(3-PYRROLIDINYLCARBONYLPHENYL)BENZOIC ACID
    • MFCD18322737
    • 1261979-53-6
    • 3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid
    • MDL: MFCD18322737
    • Inchi: 1S/C19H19NO3/c1-13-11-16(19(22)23)7-8-17(13)14-5-4-6-15(12-14)18(21)20-9-2-3-10-20/h4-8,11-12H,2-3,9-10H2,1H3,(H,22,23)
    • InChI Key: WKKGWFKQAGOBDJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C2C=CC(C(=O)O)=CC=2C)C=1)N1CCCC1

Computed Properties

  • Exact Mass: 309.13649347Da
  • Monoisotopic Mass: 309.13649347Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 57.6Ų

3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB330014-5 g
3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%; .
1261979-53-6 95%
5g
€1159.00 2023-04-26
abcr
AB330014-5g
3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%; .
1261979-53-6 95%
5g
€1159.00 2025-02-21

3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid Related Literature

Additional information on 3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid

Professional Introduction to 3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic Acid (CAS No. 1261979-53-6)

3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, with the chemical identifier CAS No. 1261979-53-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural framework that integrates a methyl group at the third position and a pyrrolidinylcarbonyl moiety at the fourth position of the benzoic acid backbone. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for various therapeutic applications.

The molecular structure of 3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid consists of a benzene ring substituted with a methyl group and a phenyl group carrying a pyrrolidinylcarbonyl substituent. This configuration contributes to its potential interactions with biological targets, including enzymes and receptors, which are pivotal in modulating cellular processes. The compound's solubility, stability, and metabolic profile are critical factors that determine its suitability for pharmaceutical use, and extensive studies have been conducted to elucidate these properties.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives due to their diverse biological activities. 3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid has been investigated for its potential role in modulating inflammatory pathways, pain perception, and neuroprotective effects. Preliminary studies suggest that this compound may interact with cyclooxygenase (COX) enzymes and other inflammatory mediators, potentially leading to anti-inflammatory effects. Additionally, its structural similarity to known analgesics has prompted researchers to explore its potential as a novel therapeutic agent for pain management.

The pyrrolidinylcarbonyl moiety in the structure of 3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid is particularly noteworthy, as it has been shown to enhance binding affinity to certain biological targets. This moiety is often found in drug molecules designed to interact with specific receptors or enzymes, thereby increasing the efficacy of the therapeutic intervention. The benzoic acid core provides additional interactions through hydrogen bonding and hydrophobic effects, further contributing to the compound's pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid with various biological targets. These studies have revealed that the compound may exhibit high selectivity for certain enzymes, minimizing off-target effects and reducing potential side reactions. Such insights are crucial for optimizing drug design and improving therapeutic outcomes.

The synthesis of 3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Researchers have developed efficient synthetic routes that maximize yield while minimizing byproduct formation. These synthetic strategies are essential for ensuring the availability of high-purity material for subsequent pharmacological studies.

In vitro and in vivo studies have provided valuable insights into the pharmacological effects of 3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid. In cell culture models, the compound has demonstrated inhibitory activity against various inflammatory markers, suggesting its potential as an anti-inflammatory agent. Animal models have further supported these findings by showing reductions in pain-induced behaviors following administration of this compound. These preclinical studies lay the groundwork for future clinical trials aimed at evaluating its therapeutic efficacy in human populations.

The development of novel pharmaceuticals relies heavily on understanding the metabolic fate of drug candidates. Metabolomic studies on 3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid have revealed key insights into how the body processes this compound. These studies indicate that it undergoes biotransformation via Phase I and Phase II metabolic pathways, leading to the formation of various metabolites. Understanding these metabolic pathways is crucial for predicting drug-drug interactions and optimizing dosing regimens.

The safety profile of any pharmaceutical candidate is paramount before it can be considered for clinical use. Toxicological assessments of 3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid have been conducted to evaluate its potential adverse effects. These studies have shown that the compound exhibits low toxicity at relevant doses, suggesting its safety for further development. However, comprehensive toxicological profiling is essential to ensure long-term safety and efficacy.

The future direction of research on 3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid includes exploring its potential in combination therapies with other drugs targeting similar pathways. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its therapeutic effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these research endeavors.

In conclusion, 3-Methyl-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid (CAS No. 1261979-53-6) represents a promising candidate for pharmaceutical development due to its unique structural features and demonstrated biological activities. Ongoing research efforts are focused on elucidating its pharmacological mechanisms, optimizing synthetic routes, and assessing its safety profile for future clinical applications.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd